Cas no 1805280-86-7 (3,5-Diamino-2-(difluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 3,5-Diamino-2-(difluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1805280-86-7
• MF: C₇H₇F₂N₃O₂
• MW: 203.146188020706
• CID: 4848335
• Update Time: 2025-05-19

3,5-Diamino-2-(difluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Diamino-2-(difluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C7H7F2N3O2/c8-6(9)5-4(11)3(7(13)14)2(10)1-12-5/h1,6H,10-11H2,(H,13,14)
• InChI Key： FHFZHYYGBAEMRF-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=O)O)C(=CN=1)N)N)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 0.8
• Topological Polar Surface Area: 102

Additional information on 3,5-Diamino-2-(difluoromethyl)pyridine-4-carboxylic acid

3,5-Diamino-2-(difluoromethyl)pyridine-4-carboxylic Acid: A Comprehensive Overview

3,5-Diamino-2-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1805280-86-7) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring a pyridine ring substituted with amino groups at positions 3 and 5, a difluoromethyl group at position 2, and a carboxylic acid group at position 4, has garnered attention due to its versatile properties and applications.

The synthesis of 3,5-Diamino-2-(difluoromethyl)pyridine-4-carboxylic acid involves a series of intricate chemical reactions that highlight the importance of precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound, making it more accessible for research and industrial applications. The compound's structure allows for a wide range of functionalization possibilities, which are being actively explored in academic and industrial settings.

One of the most promising applications of 3,5-Diamino-2-(difluoromethyl)pyridine-4-carboxylic acid lies in its use as a precursor for advanced materials. Researchers have demonstrated that this compound can be employed in the synthesis of high-performance polymers and coatings with enhanced mechanical and thermal properties. The presence of the carboxylic acid group facilitates polymerization reactions, enabling the creation of materials with tailored functionalities.

In the field of pharmaceuticals, 3,5-Diamino-2-(difluoromethyl)pyridine-4-carboxylic acid has shown potential as an intermediate in drug design. Its structure provides a scaffold for the development of bioactive molecules targeting various therapeutic areas. Recent studies have highlighted its role in the synthesis of inhibitors for key enzymes involved in metabolic disorders and cancer progression.

The electronic properties of 3,5-Diamino-2-(difluoromethyl)pyridine-4-carboxylic acid make it an attractive candidate for applications in electronic materials. Its ability to act as a building block for organic semiconductors has been explored in recent research, with promising results in the development of flexible electronics and optoelectronic devices.

From an environmental perspective, 3,5-Diamino-2-(difluoromethyl)pyridine-4-carboxylic acid has been investigated for its potential in catalytic processes aimed at reducing energy consumption and waste generation. Its role as a catalyst support or ligand in transition metal complexes has shown promise in promoting efficient chemical transformations under mild conditions.

In conclusion, 3,5-Diamino-2-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1805280-86-7) stands out as a multifaceted compound with vast opportunities across diverse scientific domains. Ongoing research continues to unlock its full potential, positioning it as a key player in future technological advancements.